N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide

• Molecular Formula: C27H20N4O2S
• Molecular Weight: 464.5 g/mol
• IUPAC Name: N//'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide
• InChI: InChI=1S/C27H20N4O2S/c32-25-15-12-18-6-4-5-9-22(18)23(25)16-28-31-26(33)20-10-13-21(14-11-20)29-27-30-24(17-34-27)19-7-2-1-3-8-19/h1-17,28H,(H,29,30)(H,31,33)/b23-16+
• InChI Key: FGGGIBPLJDIVPP-XQNSMLJCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)C(=O)NN/C=C\4/C(=O)C=CC5=CC=CC=C54
• SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)C(=O)NNC=C4C(=O)C=CC5=CC=CC=C54

Description

N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound, also known as ONMBH, has been synthesized using various methods and has been shown to exhibit promising biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide is still not fully understood, but several studies have provided insights into how it works. One study showed that N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide inhibits the activity of an enzyme called topoisomerase II, which is involved in DNA replication. This inhibition leads to DNA damage and ultimately cell death in cancer cells. Another study suggested that N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide inhibits the activity of a protein called NF-κB, which is involved in inflammation and cancer cell survival.
Biochemical and Physiological Effects
N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide has been shown to exhibit several biochemical and physiological effects. In addition to its anticancer properties, N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide has been shown to have antioxidant and anti-inflammatory effects. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for antimicrobial therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide for lab experiments is its low toxicity in healthy cells. This makes it a safer alternative to other anticancer drugs that can cause significant side effects. However, N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide is still a relatively new compound, and more research is needed to fully understand its advantages and limitations in lab experiments.

Future Directions

There are several future directions for research on N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide. One area of focus is in optimizing its synthesis method to improve yield and purity. Another area of research is in understanding its mechanism of action in more detail. Furthermore, more studies are needed to explore its potential applications in other areas of medical research, such as antimicrobial therapy and neurodegenerative diseases.
Conclusion
N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide is a promising compound that has shown potential applications in medical research. Its anticancer properties, low toxicity in healthy cells, and other biochemical and physiological effects make it a promising candidate for further study. While more research is needed to fully understand its advantages and limitations, N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide represents a promising area of research for the future.

Synthesis Methods

The synthesis of N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide has been described in various studies. One of the most commonly used methods involves the reaction of 2-hydroxy-1-naphthaldehyde with 4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide in the presence of acetic acid. The resulting product is then purified using column chromatography to obtain N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide. Other methods involve the use of different starting materials and reaction conditions, but the overall process remains similar.

Scientific Research Applications

N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide has been studied extensively for its potential applications in medical research. One of the most promising areas of research is in cancer treatment. N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, N'-[(E)-(2-oxonaphthalen-1-ylidene)methyl]-4-[(4-phenyl-1,3-thiazol-2-yl)amino]benzohydrazide has been shown to have low toxicity in healthy cells, making it a promising candidate for cancer therapy.